2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid isopropyl ester

• IUPAC Name: propan-2-yl 2-methoxy-6-(2-naphthalen-2-ylethyl)benzoate
• InChI: InChI=1S/C23H24O3/c1-16(2)26-23(24)22-19(9-6-10-21(22)25-3)14-12-17-11-13-18-7-4-5-8-20(18)15-17/h4-11,13,15-16H,12,14H2,1-3H3
• InChI Key: BKWDNFUBVURJRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(C=CC=C1OC)CCC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C23H24O3
• Molecular Weight: 348.4 g/mol

Description

“2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid isopropyl ester” is a chemical compound with the CAS number 1171921-61-1. Unfortunately, no further description or details about this compound were found in the search results.

Scientific Research Applications

Alkoxycarbonylation of Unsaturated Phytogenic Substrates

Alkoxycarbonylation of unsaturated phytogenic substrates, including esters, has been researched for its potential in the chemical industry, notably in solving problems like resource saving, waste minimization, and improving environmental safety. This process is relevant for producing advanced chemical products, including polymers, under mild conditions, highlighting the importance of research into ester compounds for sustainable industrial processes (Sevostyanova & Batashev, 2023).

Spectrophotometric Methods in Drug Analysis

Research into spectrophotometric methods for drug analysis, including esters, is crucial for accurate and reproducible methods for drug estimation in pharmaceutical formulations. This highlights the role of esters and related compounds in developing analytical techniques for the pharmaceutical industry (Jain, Kulkarni, Jain, & Jain, 2012).

Corrosion Inhibition by Phthalocyanine and Naphthalocyanine Derivatives

The study of phthalocyanine, naphthalocyanine, and their derivatives, which share structural similarities with the compound , reveals their potential as corrosion inhibitors. These compounds form strong chelating complexes with metallic atoms due to their nitrogen atoms and aromatic rings, demonstrating their applicability in protecting metals from corrosion (Verma, Ebenso, Quraishi, & Rhee, 2021).

Biodegradation of Phthalates and Their Esters

Research on the biodegradation of phthalates and their esters by bacteria is critical for understanding the environmental impact of these compounds. Such studies provide insights into the pathways and mechanisms through which bacteria can decompose ester compounds, contributing to the knowledge of environmental pollution and remediation strategies (Keyser, Pujar, Eaton, & Ribbons, 1976).